Cas no 292057-71-7 (2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl-N-(4-fluorophenyl)acetamide)

• Product Name: 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl-N-(4-fluorophenyl)acetamide
• CAS No: 292057-71-7
• MF: C₁₀H₉FN₄OS₂
• MW: 284.333061933517
• MDL: MFCD00442842
• CID: 1073396
• PubChem ID: 673895
• Update Time: 2025-07-02

2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(5-Amino-1,3,4-thiadiazol-2-yl)-thio]-N-(4-fluorophenyl)acetamide
• 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl-N-(4-fluorophenyl)acetamide
• MFCD00442842
• F2158-1766
• 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide
• JS-2926
• AKOS000112103
• 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-(4-fluorophenyl)acetamide
• Z18452784
• n-(4-Fluorophenyl)-2-((5-imino-4,5-dihydro-1,3,4-thiadiazol-2-yl)thio)acetamide
• 292057-71-7
• Oprea1_774746
• SR-01000426821
• SR-01000426821-1
• Oprea1_122940
• CS-0268359
• 2-[(5-Amino-1,3,4-thiadiazol-2-yl)thio]-N-(4-fluorophenyl)acetamide
• STK347666
• AG-690/11354156
• AG-205/32459047

• MDL： MFCD00442842
• Inchi： 1S/C10H9FN4OS2/c11-6-1-3-7(4-2-6)13-8(16)5-17-10-15-14-9(12)18-10/h1-4H,5H2,(H2,12,14)(H,13,16)
• InChI Key： GQTAEOVGIVHVTJ-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)CC(NC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 284.02018143g/mol
• Monoisotopic Mass: 284.02018143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 134Ų

Additional information on 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl-N-(4-fluorophenyl)acetamide

Professional Introduction to Compound with CAS No. 292057-71-7 and Product Name: 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl-N-(4-fluorophenyl)acetamide

The compound with the CAS number 292057-71-7 and the product name 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl-N-(4-fluorophenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural features. The thiadiazole core is a well-known pharmacophore in medicinal chemistry, recognized for its ability to modulate various biological pathways. Specifically, the presence of the 5-amino-1,3,4-thiadiazol-2-yl moiety and the sulfanyl-N-(4-fluorophenyl)acetamide group contributes to its unique chemical and pharmacological properties.

In recent years, there has been a growing interest in designing molecules that incorporate heterocyclic scaffolds such as thiadiazole derivatives. These compounds have demonstrated promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The structural motif of 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl-N-(4-fluorophenyl)acetamide is particularly intriguing due to its ability to interact with multiple biological targets. The fluorine atom in the phenyl ring at position 4 is a key feature that enhances the compound's lipophilicity and binding affinity to biological receptors.

Recent studies have highlighted the importance of thiadiazole derivatives in drug discovery. For instance, modifications of the thiadiazole ring have led to the identification of novel compounds with enhanced efficacy and reduced toxicity. The sulfanyl group in this compound not only contributes to its stability but also plays a crucial role in modulating its pharmacokinetic profile. This makes 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl-N-(4-fluorophenyl)acetamide a promising candidate for further investigation in preclinical and clinical studies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are employed to construct the desired molecular framework. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the compound's structure.

From a biological perspective, the 5-amino-1,3,4-thiadiazol-2-yl moiety is known to exhibit significant interactions with enzymes and receptors involved in disease pathways. This has led to its incorporation into several drug candidates that are currently undergoing clinical evaluation. The N-(4-fluorophenyl)acetamide part of the molecule further enhances its potential by providing a hydrophobic anchor that improves binding affinity. These features make 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl-N-(4-fluorophenyl)acetamide an attractive scaffold for developing new therapeutic agents.

Current research is focused on understanding the mechanism of action of this compound and its analogs. In vitro studies have shown that it can inhibit the activity of certain enzymes associated with inflammatory responses and cancer progression. Additionally, preclinical models have demonstrated its potential in reducing tumor growth and modulating immune responses. These findings suggest that this compound may have therapeutic applications in oncology and immunology.

The development of new drugs is a complex process that involves extensive testing to ensure safety and efficacy. 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl-N-(4-fluorophenyl)acetamide is currently undergoing rigorous evaluation in various preclinical models to assess its pharmacological properties. Researchers are particularly interested in understanding how it interacts with biological targets and whether it can be developed into a viable drug candidate.

The chemical diversity inherent in thiadiazole derivatives offers numerous opportunities for structure-based drug design. By modifying different parts of the molecule, scientists can fine-tune its biological activity and optimize its pharmacokinetic profile. The case of 292057-71-7 exemplifies how strategic modifications can lead to compounds with enhanced therapeutic potential.

In conclusion, 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl-N-(4-fluorophenyl)acetamide represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery of new treatments.